![molecular formula C7H6N2S B3022334 6-(Methylthio)picolinonitrile CAS No. 501378-42-3](/img/structure/B3022334.png)
6-(Methylthio)picolinonitrile
Overview
Description
6-(Methylthio)picolinonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a derivative of picolinonitrile, which is a heterocyclic organic compound that contains a pyridine ring and a nitrile group. The addition of a methylthio group to picolinonitrile results in the formation of this compound, which has shown promising results in various scientific studies.
Safety and Hazards
Future Directions
While specific future directions for 6-(Methylthio)picolinonitrile are not mentioned in the search results, related compounds have been used in various areas of research. For instance, the picoloyl ester (Pico) has been used as a versatile protecting group in carbohydrate chemistry, and new methods for rapid, catalytic, and highly chemoselective removal of the picoloyl group using inexpensive copper (II) or iron (III) salts have been described .
Mechanism of Action
Target of Action
6-(Methylthio)picolinonitrile is an analog of inosine with a methylthio group replacing the hydroxyl group in the 6-position . Its primary target is Purine nucleoside phosphorylase DeoD-type , an enzyme found in Escherichia coli (strain K12) .
Mode of Action
It’s known that the compound interacts with its target enzyme, possibly affecting its function
Biochemical Pathways
Considering its structural similarity to inosine, it might influence pathways involving purine metabolism
Result of Action
Given its interaction with Purine nucleoside phosphorylase DeoD-type, it might influence the enzyme’s function, potentially affecting purine metabolism
Properties
IUPAC Name |
6-methylsulfanylpyridine-2-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c1-10-7-4-2-3-6(5-8)9-7/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMNGTNRWRCAIEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=N1)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.